3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride
Overview
Description
3-Cyclopentyl-1,2-oxazole-5-sulfonyl chloride (CPOSC) is a type of organic compound that has been studied for its potential applications in scientific research. It is a versatile reagent that can be used in a variety of chemical reactions, making it a useful tool for scientists. CPOSC has been studied for its ability to catalyze a variety of reactions and its potential for use in a range of biochemical and physiological processes.
Scientific Research Applications
3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride has been studied for its potential applications in scientific research. It has been used in a variety of chemical reactions, including the synthesis of other organic compounds. It has also been used to catalyze the formation of disulfide bonds, which are essential for the proper functioning of proteins. Additionally, 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride has been used to catalyze the formation of nitroalkenes, which are important for the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride is not completely understood. However, it is believed to involve the formation of a sulfonium ion intermediate, which then undergoes a nucleophilic substitution reaction with a nucleophile, such as water or an alcohol. This reaction creates a new bond between the reactants, resulting in the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride have not been extensively studied. However, it is known to be non-toxic and does not appear to have any adverse effects on human health. Additionally, 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride has been shown to be effective in catalyzing a variety of reactions and has potential applications in the synthesis of pharmaceuticals.
Advantages and Limitations for Lab Experiments
The advantages of using 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride in lab experiments include its low cost, ease of use, and versatility. Additionally, it is non-toxic and does not have any adverse effects on human health. The main limitation of using 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride is its lack of specificity, which can lead to unwanted side reactions.
Future Directions
The potential applications of 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride are numerous and there is still much to be explored. Further research is needed to better understand its mechanism of action and to develop more efficient and specific synthesis methods. Additionally, further studies are needed to explore its potential applications in the synthesis of pharmaceuticals and other organic compounds. Finally, further studies are needed to investigate the biochemical and physiological effects of 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride and its potential uses in medicine.
Synthesis Methods
3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride can be synthesized from a variety of starting materials. The most common method is a two-step process involving the reaction of cyclopentanone and a sulfonyl chloride. The first step involves the reaction of cyclopentanone with a sulfonyl chloride in the presence of a base, such as sodium hydroxide, to form a sulfonate ester. The second step involves the reaction of the sulfonate ester with a base, such as sodium hydroxide, to form the desired product. This method is simple, efficient, and can be used to synthesize 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride in large quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride involves the conversion of a cyclopentanone derivative to the corresponding oxazole, followed by sulfonylation and chlorination.", "Starting Materials": [ "Cyclopentanone", "Hydroxylamine hydrochloride", "Sodium acetate", "Sulfuric acid", "Thionyl chloride", "Chlorine gas" ], "Reaction": [ "Cyclopentanone is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and sulfuric acid to form the corresponding oxime.", "The oxime is then cyclized to the oxazole using thionyl chloride.", "The resulting oxazole is then sulfonylated using sulfuric acid and sodium sulfite to form the sulfonate ester.", "Finally, the sulfonate ester is chlorinated using chlorine gas to form 3-cyclopentyl-1,2-oxazole-5-sulfonyl chloride." ] } | |
CAS RN |
2763750-68-9 |
Molecular Formula |
C8H10ClNO3S |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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